Cas no 2470438-29-8 (N-{3-aminospiro3.3heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide, Mixture of diastereomers)

• Product Name: N-{3-aminospiro3.3heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide, Mixture of diastereomers
• CAS No: 2470438-29-8
• MF: C₁₆H₁₇FN₄O
• MW: 300.330786466599
• MDL: MFCD32710609
• CID: 5680061
• PubChem ID: 165607186
• Update Time: 2025-05-20

N-{3-aminospiro3.3heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• EN300-26676255
• 2470438-29-8
• N-{3-aminospiro[3.3]heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide
• N-{3-aminospiro3.3heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide, Mixture of diastereomers

• MDL： MFCD32710609
• Inchi： 1S/C16H17FN4O/c17-9-6-10(14-11(7-9)19-4-5-20-14)15(22)21-13-8-12(18)16(13)2-1-3-16/h4-7,12-13H,1-3,8,18H2,(H,21,22)
• InChI Key： KMDJCLCLQFIONP-UHFFFAOYSA-N
• SMILES： FC1=CC2C(C(=C1)C(NC1CC(C31CCC3)N)=O)=NC=CN=2

Computed Properties

• Exact Mass: 300.13863934g/mol
• Monoisotopic Mass: 300.13863934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.9Ų

Additional information on N-{3-aminospiro3.3heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide, Mixture of diastereomers

Comprehensive Overview of N-{3-aminospiro3.3heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide, Mixture of diastereomers (CAS No. 2470438-29-8)

The compound N-{3-aminospiro3.3heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide, identified by its CAS No. 2470438-29-8, represents a significant advancement in the field of medicinal chemistry. This mixture of diastereomers has garnered attention due to its unique structural features and potential applications in drug discovery. The spirocyclic moiety combined with the fluoroquinoxaline backbone offers a versatile scaffold for targeting various biological pathways, making it a subject of intense research in pharmaceutical development.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by the need for innovative therapies. The N-{3-aminospiro3.3heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide stands out due to its potential role in modulating enzyme activity or receptor interactions. Researchers are particularly interested in its stereochemical complexity, as the mixture of diastereomers could exhibit distinct pharmacological profiles, a topic frequently explored in structure-activity relationship (SAR) studies.

The synthesis and characterization of CAS No. 2470438-29-8 involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods are critical for ensuring the purity and consistency of the diastereomeric mixture, which is essential for reproducible results in biological assays. The compound's fluorinated component also enhances its metabolic stability, a feature highly valued in modern drug design to improve pharmacokinetic properties.

From an industrial perspective, N-{3-aminospiro3.3heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide aligns with the growing trend of fragment-based drug discovery (FBDD). Its modular structure allows for easy derivatization, enabling researchers to explore a wide range of analogs. This flexibility is particularly relevant in the context of personalized medicine, where tailored therapeutics are increasingly sought after. Additionally, the compound's potential applications in central nervous system (CNS) disorders have sparked interest, given the rising prevalence of neurological conditions globally.

Environmental and regulatory considerations are also paramount when discussing CAS No. 2470438-29-8. The compound's eco-toxicity profile and biodegradability are under scrutiny, as sustainability becomes a key focus in chemical innovation. Researchers are investigating greener synthesis routes to minimize waste and energy consumption, aligning with the principles of green chemistry. This approach not only reduces environmental impact but also enhances the compound's commercial viability.

In summary, N-{3-aminospiro3.3heptan-1-yl}-7-fluoroquinoxaline-5-carboxamide, Mixture of diastereomers (CAS No. 2470438-29-8) is a promising candidate in the realm of drug development. Its intricate stereochemistry, combined with its potential therapeutic applications, positions it as a valuable tool for researchers. As the scientific community continues to unravel its properties, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing the frontiers of precision medicine.